Cas no 1021211-32-4 (3-(2-methoxy-5-methylphenyl)-1-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea)

• Product Name: 3-(2-methoxy-5-methylphenyl)-1-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea
• CAS No: 1021211-32-4
• MF: C₂₁H₂₅N₇O₂
• MW: 407.468903303146
• CID: 5765361
• PubChem ID: 42111664
• Update Time: 2025-10-31

3-(2-methoxy-5-methylphenyl)-1-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-5-methylphenyl)-1-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea
• 1-(2-methoxy-5-methylphenyl)-3-[2-[[6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl]amino]ethyl]urea
• F5231-0093
• 1021211-32-4
• AKOS024501915
• 1-(2-methoxy-5-methylphenyl)-3-(2-((6-((4-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)urea

• Inchi： 1S/C21H25N7O2/c1-14-4-5-17(30-3)16(12-14)25-21(29)24-11-10-23-18-6-7-19(28-27-18)26-20-13-15(2)8-9-22-20/h4-9,12-13H,10-11H2,1-3H3,(H,23,27)(H,22,26,28)(H2,24,25,29)
• InChI Key： HMCLZNYLFZMBDJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1NC(NCCNC1=CC=C(N=N1)NC1C=C(C)C=CN=1)=O

Computed Properties

• Exact Mass: 407.20697307g/mol
• Monoisotopic Mass: 407.20697307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(2-methoxy-5-methylphenyl)-1-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea

Professional Introduction to Compound with CAS No. 1021211-32-4 and Product Name: 3-(2-methoxy-5-methylphenyl)-1-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea

Compound with the CAS number 1021211-32-4 and the product name 3-(2-methoxy-5-methylphenyl)-1-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The unique arrangement of functional groups in its molecular framework suggests a multifaceted role in biological interactions, making it a subject of intense research interest.

The molecular structure of this compound incorporates several key features that are central to modern drug design. The presence of a urea moiety at the core of the molecule is particularly noteworthy, as urea derivatives have been extensively studied for their pharmacological properties. Urea-based compounds often exhibit inhibitory effects on various enzymes and receptors, making them valuable candidates for therapeutic intervention. In this particular compound, the urea group is linked to an ethyl chain, which further modulates its interaction with biological targets.

Additionally, the compound features a biphenyl ring substituted with a methoxy group at the 2-position and a methyl group at the 5-position. This substitution pattern is strategically designed to enhance binding affinity and selectivity. The methoxy group introduces polarity, improving solubility in aqueous environments, while the methyl group provides steric hindrance, optimizing interactions with specific binding sites. Such structural modifications are critical in ensuring that pharmaceutical compounds exhibit high efficacy while minimizing off-target effects.

The presence of pyridazine and pyridine rings further enriches the compound's pharmacophoric features. Pyridazine derivatives are known for their role in various biological processes, including enzyme inhibition and receptor modulation. The specific arrangement of these rings in this compound suggests potential applications in treating conditions such as inflammation, pain, and neurological disorders. Recent studies have highlighted the importance of pyridazine-based compounds in developing novel therapeutic agents, particularly those targeting central nervous system (CNS) disorders.

One of the most compelling aspects of this compound is its dual-amino functionality. The amine groups attached to the pyridazine ring provide multiple points of interaction with biological targets. This feature allows for fine-tuning of pharmacological properties, enabling the development of highly specific inhibitors or agonists. The use of 4-methylpyridin-2-yl amino groups further enhances this functionality, introducing additional layers of complexity that can be exploited for therapeutic benefit.

Current research in pharmaceutical chemistry increasingly emphasizes the importance of structure-activity relationships (SARs) in drug design. The compound described here exemplifies this principle through its carefully orchestrated molecular architecture. By combining multiple pharmacophoric elements into a single molecule, researchers aim to achieve synergistic effects that enhance therapeutic outcomes. The urea moiety, biphenyl ring, and pyridazine-pyridine system work in concert to produce a compound with high potential for biological activity.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments suggest that it exhibits inhibitory activity against several key enzymes involved in disease pathways. For instance, preliminary data indicate that it may interfere with enzymes implicated in inflammatory responses and cellular proliferation. These findings align with emerging trends in drug discovery, where compounds targeting multiple pathways are sought for their enhanced efficacy.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only facilitate production but also allow for easy modification of the molecular structure, enabling researchers to explore variations and optimize properties.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals and specialty chemicals. For example, derivatives of this compound could serve as lead molecules for developing novel pesticides or herbicides that target specific biological pathways in pests while minimizing environmental impact.

As research progresses, collaborations between academic institutions and pharmaceutical companies will be crucial for translating laboratory findings into clinical applications. The compound described here is a prime example of how fundamental research can lead to tangible therapeutic benefits. By leveraging cutting-edge chemical synthesis and computational modeling techniques, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

The regulatory landscape also plays a critical role in advancing such compounds into clinical use. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality standards before they undergo preclinical testing. Additionally, engagement with regulatory agencies early in the development process helps streamline pathways for approval and commercialization.

In conclusion, compound with CAS no. 1021211-32-4 and product name 3-(2-methoxy-5-methylphenyl)-1-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea exemplifies the innovative spirit driving modern pharmaceutical chemistry. Its complex molecular architecture and multifaceted pharmacophoric features position it as a promising candidate for treating various diseases. Through continued research and collaboration across disciplines, this compound holds great potential for improving human health outcomes.